6-Bromo-3-iodoimidazo[1,2-a]pyridine

• IUPAC Name: 6-bromo-3-iodoimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4BrIN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H
• InChI Key: VADGFPDSVWQCHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1Br)I
• Molecular Formula: C7H4BrIN2
• DSSTOX Substance ID: DTXSID90621809
• Molecular Weight: 322.93 g/mol
• CAS No.: 474706-74-6

Description

6-Bromo-3-iodoimidazo[1,2-a]pyridine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. This compound is characterized by the presence of bromine and iodine atoms attached to the imidazo[1,2-a]pyridine core. It has a molecular formula of C7H4BrIN2 and a molecular weight of 322.93 g/mol . This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and its role as an intermediate in the synthesis of various pharmaceuticals .

Scientific Research Applications

6-Bromo-3-iodoimidazo[1,2-a]pyridine has a wide range of applications in scientific research:

Medicinal Chemistry: This compound is used as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological and inflammatory diseases.

Material Science: Due to its unique structural properties, it is used in the development of advanced materials, including organic semiconductors and light-emitting diodes (LEDs).

Biological Studies: It is employed in the study of biological pathways and mechanisms, particularly those involving enzyme inhibition and receptor binding.

Chemical Synthesis: This compound serves as a building block in the synthesis of more complex heterocyclic compounds and natural product analogs.

Safety and Hazards

This compound is considered hazardous. It has been assigned the GHS07 pictogram, and its hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-3-iodoimidazo[1,2-a]pyridine typically involves the halogenation of imidazo[1,2-a]pyridine derivatives. One common method is the sequential bromination and iodination of imidazo[1,2-a]pyridine. The reaction conditions often involve the use of bromine and iodine reagents in the presence of suitable solvents and catalysts .

For example, the bromination can be carried out using bromine (Br2) in a solvent such as acetic acid, followed by iodination using iodine (I2) in the presence of a base like potassium carbonate (K2CO3) in a polar solvent such as dimethylformamide (DMF) .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, controlled temperature and pressure conditions, and the use of advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-3-iodoimidazo[1,2-a]pyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Coupling Reactions: This compound can participate in coupling reactions such as Suzuki-Miyaura and Sonogashira couplings to form carbon-carbon bonds.

Oxidation and Reduction Reactions: The imidazo[1,2-a]pyridine core can undergo oxidation and reduction reactions to modify its electronic properties and reactivity.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) and dimethyl sulfoxide (DMSO) are commonly used.

Coupling Reactions: Palladium catalysts (e.g., Pd(PPh3)4) and bases like potassium carbonate (K2CO3) in solvents such as tetrahydrofuran (THF) are typical.

Oxidation: Reagents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be used.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are common.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions can yield various substituted imidazo[1,2-a]pyridine derivatives, while substitution reactions can introduce different functional groups such as alkyl, aryl, or amino groups .

Mechanism of Action

The mechanism of action of 6-Bromo-3-iodoimidazo[1,2-a]pyridine is largely dependent on its specific application. In medicinal chemistry, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The bromine and iodine atoms can participate in halogen bonding, which can enhance the binding affinity to target proteins .

Comparison with Similar Compounds

Similar Compounds

6-Bromoimidazo[1,2-a]pyridine: Lacks the iodine atom, which may result in different reactivity and biological activity.

3-Iodoimidazo[1,2-a]pyridine: Lacks the bromine atom, which can affect its chemical properties and applications.

6-Bromo-3-chloroimidazo[1,2-a]pyridine:

Uniqueness

6-Bromo-3-iodoimidazo[1,2-a]pyridine is unique due to the presence of both bromine and iodine atoms, which can influence its electronic properties and reactivity. This dual halogenation can enhance its utility in various chemical reactions and its potential as a pharmacophore in drug design .

Synthesis routes and methods

Procedure details

10.7 g N-iodosuccinimide was added in divided portions to 100 mL solution of 9 g 6-bromoimidazo[1,2-a]pyridine in N,N-dimethylformamide, and the mixture was stirred for 2 hours. An aqueous sodium thiosulfate solution was added thereto and stirred for 1 hour, water was added thereto, and the formed crystals were collected by filtration. The product was recrystallized from tetrahydrofuran/ethanol to give 13.5 g of the title compound (colorless crystals).